2-[(2-Fluorophenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[(2-fluorophenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C15H11FN2OS/c16-12-5-1-2-6-13(12)20-10-11-9-15(19)18-8-4-3-7-14(18)17-11/h1-9H,10H2
• InChI Key: GOHOHTPZJBEOEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)F)SCC2=CC(=O)N3C=CC=CC3=N2
• Molecular Formula: C15H11FN2OS
• Molecular Weight: 286.3 g/mol

Description

2-[(2-Fluorophenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one is a chemical compound with potential applications in scientific research. It is a pyridopyrimidine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-[(2-Fluorophenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one is not fully understood. However, it has been suggested that its inhibitory effects on protein kinase C and cyclin-dependent kinase 2 may be responsible for its antitumor activity. These enzymes play a crucial role in cell proliferation and survival, and their inhibition can lead to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
2-[(2-Fluorophenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. Additionally, it has been shown to inhibit the phosphorylation of certain proteins involved in cell proliferation and survival, such as AKT and ERK. These effects suggest that the compound may have potential in cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(2-Fluorophenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one in lab experiments is its potential in cancer research. Its ability to inhibit the growth of cancer cells and induce apoptosis makes it a promising candidate for further research. However, one of the limitations is the lack of understanding of its mechanism of action. Further research is needed to fully understand its potential and limitations.

Future Directions

There are several future directions for research on 2-[(2-Fluorophenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one. One potential direction is to investigate its potential in combination with other anticancer drugs. Another direction is to further understand its mechanism of action and identify potential targets for cancer treatment. Additionally, research on its potential in other diseases, such as neurodegenerative diseases, may also be explored. Overall, further research is needed to fully understand the potential of this compound in scientific research.

Synthesis Methods

The synthesis of 2-[(2-Fluorophenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one has been reported in the literature using different methods. One of the most common methods involves the reaction of 2-aminopyridine with 2-chloro-3-formyl quinoline in the presence of sodium hydride and a catalytic amount of copper iodide. The resulting intermediate is then reacted with 2-fluorobenzyl mercaptan to obtain the final product.

Scientific Research Applications

2-[(2-Fluorophenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one has shown potential in various scientific research applications. It has been reported to have inhibitory effects on certain enzymes, such as protein kinase C and cyclin-dependent kinase 2. Additionally, it has been shown to have antitumor activity in vitro and in vivo. Its ability to inhibit the growth of cancer cells and induce apoptosis makes it a promising candidate for further research in cancer treatment.